![molecular formula C7H3BrF3N3 B2491470 6-Bromo-3-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine CAS No. 1378877-15-6](/img/structure/B2491470.png)
6-Bromo-3-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
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Overview
Description
Synthesis Analysis
A convenient and efficient synthetic route to C3-arylated 7-trifluoromethylpyrazolo[1,5-a]pyrimidin-5-one derivatives has been reported starting from 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one through a Suzuki–Miyaura cross-coupling reaction. The arylation (heteroarylation) strategy can be performed using a wide variety of aryl and heteroaryl boronic acids and requiring a tandem catalyst XPhosPdG2/XPhos to avoid the debromination reaction. These optimized conditions were successfully extended to the synthesis of 7-, 8-, and 9-arylated pyrimido[1,2-b]indazol-2-ones from their corresponding brominated starting materials .
Molecular Structure Analysis
The molecular structure of 6-Bromo-3-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine consists of a pyrazolo[1,5-a]pyrimidine core with a bromine substituent at position 3 and a trifluoromethyl group at position 7. The trifluoromethyl group contributes to its unique properties and reactivity .
Chemical Reactions Analysis
The compound can undergo Suzuki–Miyaura cross-coupling reactions, allowing for the introduction of various aryl and heteroaryl groups at position 3. Additionally, a second arylation at position 5 can be achieved under standard Suzuki–Miyaura conditions, leading to 3,5-diarylated derivatives .
Physical And Chemical Properties Analysis
Scientific Research Applications
- Role :
- Application : 6-Bromo-3-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine can be explored for:
Fluorescent Probes and Sensors
Estrogen Receptor Differentiation
Cross-Coupling Reactions
Photophysical Studies
Materials Science
Chelating Agents
Future Directions
properties
IUPAC Name |
6-bromo-3-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF3N3/c8-4-1-12-6-5(7(9,10)11)2-13-14(6)3-4/h1-3H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEBGALLABDQKGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C(C=NN21)C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine |
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